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Compound of Interest

Compound Name: Myristyl sulfate

Cat. No.: B1219437 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemicals is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

disposal of myristyl sulfate, also known as sodium tetradecyl sulfate. Adherence to these

procedures is vital to ensure a safe working environment and to prevent environmental

contamination.

I. Understanding the Hazards
Myristyl sulfate is classified as a hazardous chemical, primarily causing skin and serious eye

irritation.[1][2] It may also cause respiratory irritation.[2] While not classified as carcinogenic,

mutagenic, or a reproductive toxicant, its irritant properties necessitate careful handling.[3]

II. Quantitative Data Summary
The following table summarizes key quantitative data for myristyl sulfate, providing a quick

reference for its physical and toxicological properties.
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Property Value Source

Molecular Formula C14H29NaO4S PubChem[2]

Molecular Weight 316.43 g/mol PubChem[2]

Oral LD50 (Rat) 1250 mg/kg PubChem[2][4]

Dermal LD50 (Rat) 3 ml/kg PubChem[2][4]

III. Personal Protective Equipment (PPE)
Before handling myristyl sulfate, especially during disposal procedures, it is imperative to

wear appropriate personal protective equipment.

Eye Protection: Tight-sealing safety goggles are required to prevent eye contact.[1][5]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[5]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5]

Respiratory Protection: If there is a risk of dust formation or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

IV. Spill and Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination:

Ensure adequate ventilation.

For non-emergency personnel, evacuate the area and remove persons to safety.[3]

For emergency responders, wear appropriate PPE, including breathing apparatus if

necessary.[3]

Avoid dust formation.[1]
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Sweep up the spilled material and shovel it into suitable, closed containers for disposal.[1]

Do not flush into surface water or the sanitary sewer system.[5]

V. Disposal Procedures
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste and consult local, regional, and national regulations for complete and accurate

classification.[5]

Step-by-Step Disposal Protocol:

Waste Identification: Characterize the myristyl sulfate waste. Determine if it is mixed with

other substances.

Containerization: Place the myristyl sulfate waste into a suitable, clearly labeled, and

closed container to await disposal.[1]

Storage: Store the waste container in a designated, well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[1]

Engage a Licensed Waste Disposal Contractor: Contact a licensed professional waste

disposal service to arrange for the collection and proper disposal of the chemical waste.

Documentation: Maintain all records related to the disposal of the myristyl sulfate waste in

accordance with institutional and regulatory requirements.

Environmental Precautions: Myristyl sulfate should not be released into the environment.[1]

Prevent it from entering drains, surface water, or ground water.[3]

VI. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of myristyl
sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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